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Compound of Interest

Compound Name: Hsd17B13-IN-86

Cat. No.: B12374609

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Hsd17B13-IN-86, a potent inhibitor of 173-hydroxysteroid dehydrogenase 13 (HSD17B13).
Adherence to these guidelines is crucial for ensuring the stability, activity, and reproducibility of
experimental results.

Physicochemical Properties and Activity

Hsd17B13-IN-86 is a small molecule inhibitor of HSD17B13 with a reported IC50 value of < 0.1
MM for estradiol, making it a valuable tool for studying the role of HSD17B13 in various liver
diseases, including non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis
(NASH)[1].

A summary of its key quantitative data is presented in the table below.

Property Value Reference
Molecular Weight 476.34 g/mol [1]
CAS Number 2770247-78-2 [1]
IC50 (Estradiol) <0.1uM [1]
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Stock Solution Preparation

The following protocol outlines the recommended procedure for preparing a stock solution of
Hsd17B13-IN-86.

Materials:

e Hsd17B13-IN-86 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, conical-bottom polypropylene or glass vials
o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

Protocol:

Equilibration: Allow the vial of Hsd17B13-IN-86 powder to equilibrate to room temperature
for at least 15-20 minutes before opening to prevent condensation of moisture.

o Weighing: Accurately weigh the desired amount of Hsd17B13-IN-86 powder using a
calibrated analytical balance in a chemical fume hood.

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve the
desired stock concentration. For example, to prepare a 10 mM stock solution, add the
volume of DMSO calculated using the following formula:

Volume (uL) = (Mass (mg) / 476.34 g/mol ) * 100,000

» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may be used to aid
dissolution if necessary. Visually inspect the solution to ensure there are no visible
particulates.
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 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile polypropylene or glass vials. The volume of the aliquots should
be based on the typical experimental requirements.

Storage and Stability

Proper storage of the Hsd17B13-IN-86 stock solution is critical for maintaining its chemical
integrity and biological activity.

Storage Condition Shelf Life
-20°C Up to 1 month
-80°C Up to 6 months

Recommendations:

Store the stock solution aliquots in a freezer at -20°C for short-term storage or -80°C for
long-term storage.

e Protect the vials from light.

» Before use, thaw a single aliquot at room temperature and gently mix before dilution into an
aqueous buffer for your experiment.

e Avoid repeated freeze-thaw cycles of the stock solution. Discard any unused portion of a
thawed aliquot.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways involving HSD17B13 and a
general experimental workflow for utilizing Hsd17B13-IN-86.
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Caption: HSD17B13 signaling in hepatocytes.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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